molecular formula C4H11N2O4P B8520943 {[Methyl(methylcarbamoyl)amino]methyl}phosphonic acid CAS No. 24044-17-5

{[Methyl(methylcarbamoyl)amino]methyl}phosphonic acid

Cat. No.: B8520943
CAS No.: 24044-17-5
M. Wt: 182.12 g/mol
InChI Key: HSYVMUFIEGNYFK-UHFFFAOYSA-N
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Description

{[Methyl(methylcarbamoyl)amino]methyl}phosphonic acid is a useful research compound. Its molecular formula is C4H11N2O4P and its molecular weight is 182.12 g/mol. The purity is usually 95%.
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Properties

CAS No.

24044-17-5

Molecular Formula

C4H11N2O4P

Molecular Weight

182.12 g/mol

IUPAC Name

[methyl(methylcarbamoyl)amino]methylphosphonic acid

InChI

InChI=1S/C4H11N2O4P/c1-5-4(7)6(2)3-11(8,9)10/h3H2,1-2H3,(H,5,7)(H2,8,9,10)

InChI Key

HSYVMUFIEGNYFK-UHFFFAOYSA-N

Canonical SMILES

CNC(=O)N(C)CP(=O)(O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

This phosphonic acid is prepared in a similar manner using tris(2-chloroethyl) phosphite as the phosphorus ester reactant. The crude intermediate 1,4-dimethyl-2-(2-chloroethoxy)-1,4,2-diazaphospholidin-5-one-2-oxide (31P nmr -24.9 ppm) is hydrolyzed without isolation from the reaction mixture to give the acid: mp 171°-172° dec. (acetic acid-water).
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phosphorus ester
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crude intermediate
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1,4-dimethyl-2-(2-chloroethoxy)-1,4,2-diazaphospholidin-5-one-2-oxide
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